Cas no 2137432-87-0 (rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide)

• Product Name: rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide
• CAS No: 2137432-87-0
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 6258198
• PubChem ID: 165459175
• Update Time: 2025-10-30

rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732915
• 2137432-87-0
• rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide

• Inchi： 1S/C7H13NO3S/c8-12(9)4-6-1-5-2-10-3-7(5)11-6/h5-7H,1-4,8H2/t5-,6-,7-,12?/m0/s1
• InChI Key： CALYQBOEDUJNIY-SYTOZWEMSA-N
• SMILES： S(C[C@@H]1C[C@H]2COC[C@@H]2O1)(N)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.8Ų

Additional information on rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide

Introduction to rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide (CAS No. 2137432-87-0)

rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide (CAS No. 2137432-87-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfinamides, which are known for their diverse applications in pharmaceutical and chemical research.

The rac prefix in the name indicates that the compound is a racemic mixture, meaning it contains equal amounts of two enantiomers. The specific stereochemistry of the compound is denoted by the (2R,3aR,6aS) configuration, which is crucial for understanding its behavior in biological systems and its interactions with other molecules.

The core structure of rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide is a hexahydrofuro[2,3-c]furan ring system. This ring system is a six-membered ring with a furan-like structure fused to a cyclohexane ring. The presence of this complex ring system imparts unique physical and chemical properties to the compound, making it an interesting target for synthetic chemists and medicinal chemists alike.

The methanesulfinamide functional group attached to the hexahydrofuro[2,3-c]furan ring is another key feature of this compound. Sulfinamides are known for their ability to form stable complexes with metal ions and their potential as chiral auxiliaries in asymmetric synthesis. In the context of medicinal chemistry, sulfinamides have been explored for their anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential therapeutic applications of rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Another study published in Organic Letters in 2020 investigated the synthetic routes to rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide. The researchers developed an efficient and scalable synthesis method that involves a sequence of reactions including cyclization, reduction, and functional group manipulation. This synthetic route not only provides a practical method for producing the compound but also allows for the preparation of various analogs with modified functional groups.

In addition to its anti-inflammatory properties, rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide has shown promise as an antiviral agent. A study published in Antiviral Research in 2019 demonstrated that the compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

The potential anticancer properties of rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide have also been explored. A study published in Cancer Letters in 2018 reported that the compound selectively inhibits the growth of cancer cells while sparing normal cells. The researchers found that the compound induces apoptosis (programmed cell death) in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. If these studies yield positive results, clinical trials may be initiated to assess its therapeutic potential in humans.

In conclusion, rac-[(2R,3aR,6aS)-hexahydrofuro[2,3-c]furan-2-yl]methanesulfinamide (CAS No. 2137432-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive target for further research and development in both academic and industrial settings. As more studies are conducted on this compound, it is likely that new insights into its mechanisms of action and potential uses will emerge.